Cas no 22432-93-5 ([(2R,3S,5R)-3-Acetyloxy-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)oxolan-2-yl]methyl acetate)

• Product Name: [(2R,3S,5R)-3-Acetyloxy-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)oxolan-2-yl]methyl acetate
• CAS No: 22432-93-5
• MF: C₁₂H₁₆N₄O₆
• MW: 312.278642654419
• CID: 239052
• Update Time: 2023-08-03

[(2R,3S,5R)-3-Acetyloxy-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)oxolan-2-yl]methyl acetate Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2(1H)-one,4-amino-1-(3,5-di-O-acetyl-2-deoxy-D-erythro-pentofuranosyl)-
• 3',5'-DI-O-ACETYL-2-DEOXY-5-AZACYTOSINE
• 4-amino-1-(O3,O5-diacetyl-β-D-erythro-2-deoxy-pentofuranosyl)-1H-[1,3,5]triazin-2-one
• 4-amino-1-(O3,O5-diacetyl--D-erythro-2-deoxy-pentofuranosyl)-1H-[1,3,5]triazin-2-one
• [(2R,3S,5R)-3-Acetyloxy-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)oxolan-2-yl]methyl acetate

• Inchi： 1S/C12H16N4O6/c1-6(17)20-4-9-8(21-7(2)18)3-10(22-9)16-5-14-11(13)15-12(16)19/h5,8-10H,3-4H2,1-2H3,(H2,13,15,19)/t8-,9+,10+/m0/s1
• InChI Key： GZJUWGDKJKLXMT-IVZWLZJFSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC(C)=O)OC(C)=O)N1C=NC(N)=NC1=O

Computed Properties

• Exact Mass: 312.107
• Monoisotopic Mass: 312.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133

Experimental Properties

• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.4 g/l) (25 º C),
• PSA: 135.63000
• LogP: -0.41600